molecular formula C7H3ClF2O4S B6151764 4-(chlorosulfonyl)-2,6-difluorobenzoic acid CAS No. 2172475-04-4

4-(chlorosulfonyl)-2,6-difluorobenzoic acid

Cat. No. B6151764
CAS RN: 2172475-04-4
M. Wt: 256.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(chlorosulfonyl)-2,6-difluorobenzoic acid is a chemical reagent used in catalyzing living radical polymerizations. It is also used in the preparation of polymer-bound transfer hydrogenation catalysts and 4-(carboxymethyl-sulfamoyl)-benzoyladenosine .


Synthesis Analysis

The synthesis of 4-(chlorosulfonyl)-2,6-difluorobenzoic acid involves heating a mixture to 40°C for 2 hours. The reaction mixture is then poured into ice water, filtered, and dried to afford the product .


Molecular Structure Analysis

The molecular formula of 4-(chlorosulfonyl)-2,6-difluorobenzoic acid is C7H5ClO4S. It has an average mass of 220.630 Da and a monoisotopic mass of 219.959702 Da .


Chemical Reactions Analysis

4-(chlorosulfonyl)-2,6-difluorobenzoic acid reacts with water to liberate toxic gas. It is water-reactive and produces flammable gases on contact with water .


Physical And Chemical Properties Analysis

4-(chlorosulfonyl)-2,6-difluorobenzoic acid is a solid with a melting point of 233-235 °C (lit.) . It has a SMILES string of OC(=O)c1ccc(cc1)S(Cl)(=O)=O .

Mechanism of Action

The mechanism of action of 4-(chlorosulfonyl)-2,6-difluorobenzoic acid involves the reaction of benzene with chlorosulfonic acid to produce benzenesulfonic acid and HCl. The chloride acts as a leaving group, not the OH. The benzenesulfonic acid then reacts with a second equivalent of chlorosulfonic acid to produce benzenesulfonyl chloride .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed or in contact with skin. It causes skin irritation and serious eye irritation. It may cause respiratory irritation and is suspected of causing cancer .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 4-(chlorosulfonyl)-2,6-difluorobenzoic acid can be achieved through a multi-step process involving the introduction of the chlorosulfonyl group onto a precursor molecule, followed by fluorination and carboxylation reactions.", "Starting Materials": [ "2,6-difluorobenzoic acid", "sulfonyl chloride", "phosphorus pentachloride", "sodium hydroxide", "sodium bicarbonate", "sodium chloride", "sodium carbonate", "hydrochloric acid", "water", "organic solvents (e.g. dichloromethane, diethyl ether)" ], "Reaction": [ "2,6-difluorobenzoic acid is reacted with sulfonyl chloride and phosphorus pentachloride in anhydrous conditions to form 4-chlorosulfonyl-2,6-difluorobenzoic acid.", "The resulting intermediate is then fluorinated using a fluorinating agent such as hydrogen fluoride or a fluorinating reagent like diethylaminosulfur trifluoride (DAST) to yield 4-chlorosulfonyl-2,6-difluoro-4-fluorobenzoic acid.", "The final step involves the carboxylation of the intermediate using a base such as sodium hydroxide or sodium bicarbonate in the presence of a suitable solvent to form 4-(chlorosulfonyl)-2,6-difluorobenzoic acid.", "The product is then purified using techniques such as recrystallization or column chromatography." ] }

CAS RN

2172475-04-4

Product Name

4-(chlorosulfonyl)-2,6-difluorobenzoic acid

Molecular Formula

C7H3ClF2O4S

Molecular Weight

256.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.